Tetradecyl methanesulfonate
Overview
Description
Tetradecyl methanesulfonate, also known as 1-Tetradecanol, methanesulfonate, Methanesulfonic acid, tetradecyl ester, and NSC 55256, is a product in the category of Methane Sulfonate . It has a molecular formula of C15H32O3S and a molecular weight of 292.48 .
Molecular Structure Analysis
The molecular structure of Tetradecyl methanesulfonate is represented by the formula C15H32O3S . The InChI representation of its structure is InChI=1S/C15H32O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18-19(2,16)17 .Physical And Chemical Properties Analysis
Tetradecyl methanesulfonate has a molecular weight of 292.48 . Its critical pressure is 1574.70 kPa, and it has a critical temperature of 771.87 K . The normal boiling point temperature is 612.80 K, and the normal melting (fusion) point is 319.60 K .Scientific Research Applications
1. Chemical and Physical Properties
Tetradecyl methanesulfonate, a derivative of methanesulfonic acid, exhibits significant properties making it useful in various scientific applications. Methanesulfonic acid is noted for its aqueous solubility and conductivity in solutions, characteristics that extend to its derivatives like tetradecyl methanesulfonate. These properties make it ideal for various electrochemical processes, particularly in the context of metal methanesulfonates, due to their environmental favorability and efficiency in processes involving metals like tin and lead (Gernon, Wu, Buszta, & Janney, 1999).
2. Organic Synthesis and Pharmaceutical Applications
In the field of organic synthesis, tetradecyl methanesulfonate can be a valuable reagent. For example, cerium(IV) methanesulfonate has been effectively utilized in synthesizing aromatic aldehydes, ketones, and polycyclic aromatic compounds, demonstrating high yields and selectivity. These findings highlight the potential for tetradecyl methanesulfonate in similar synthetic processes (Wang Shi-zhi, 2011). Additionally, methanesulfonic acid has been employed in the deprotection of peptides, as seen in the synthesis of α-endorphin and γ-endorphin, suggesting its utility in peptide and protein chemistry (Kubota, Hirayama, Nagase, & Yajima, 1979).
3. Analytical Chemistry
In analytical chemistry, the properties of tetradecyl methanesulfonate can be leveraged for improved chromatographic performance. For instance, the use of methanesulfonic acid as an additive has been shown to enhance the chromatographic determination of certain compounds, such as tetracycline antibiotics, by reducing peak broadening and improving separation efficiency (Lai, Liu, Xu, Li, Zhang, Wei, Cai, & Cheng, 2019).
4. Environmental and Electrochemical Applications
Tetradecyl methanesulfonate's applications extend to environmental and electrochemical domains. For example, in redox flow batteries, it has been investigated for its role in the electrodeposition and dissolution of zinc, demonstrating improved energy efficiency and minimal dendrite formation, crucial for battery performance and longevity (Leung, Ponce-de-León, Low, & Walsh, 2011).
Mechanism of Action
properties
IUPAC Name |
tetradecyl methanesulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H32O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18-19(2,16)17/h3-15H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHHTUKUQKILIDO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCOS(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H32O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00211275 |
Source
|
| Record name | 1-Tetradecanol, methanesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00211275 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6222-16-8 |
Source
|
| Record name | 1-Tetradecanol, methanesulfonate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006222168 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Tetradecanol, methanesulfonate | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=55256 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-Tetradecanol, methanesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00211275 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | TETRADECYL METHANESULFONATE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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